Cas no 372-77-0 (ethane-1,2-diyl bis(fluoroacetate))

• Product Name: ethane-1,2-diyl bis(fluoroacetate)
• CAS No: 372-77-0
• MF: C₆H₈F₂O₄
• MW: 182.122129440308
• CID: 1482863
• PubChem ID: 9751
• Update Time: 2025-04-21

ethane-1,2-diyl bis(fluoroacetate) Chemical and Physical Properties

Names and Identifiers

• ethane-1,2-diyl bis(fluoroacetate)
• 2-(2-fluoroacetyl)oxyethyl 2-fluoroacetate
• 372-77-0
• 3-02-00-00423 (Beilstein Handbook Reference)
• BRN 1781850
• Ethylene glycol difluoroacetate
• DTXSID20190694
• ACETIC ACID, FLUORO-, ETHYLENE ESTER
• Glycol bisfluoroacetate

• Inchi： 1S/C6H8F2O4/c7-3-5(9)11-1-2-12-6(10)4-8/h1-4H2
• InChI Key： QNUCSQIOPQLZPK-UHFFFAOYSA-N
• SMILES： FCC(=O)OCCOC(CF)=O

Computed Properties

• Exact Mass: 182.03904
• Monoisotopic Mass: 182.03906506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6